Conduritol aziridine

• CAS: 123788-61-4
• Synonyms: 1,2-dideoxy-1,2-epimino-myo-inositol; 1,2-dideoxy-1,2-iminoinositol; conduritol aziridine
• Molecular Formula: C6H11NO4
• Molecular Weight: 161.16 g/mol
• SMILES: C12C(N1)C(C(C(C2O)O)O)O
• InChI: InChI=1S/C6H11NO4/c8-3-1-2(7-1)4(9)6(11)5(3)10/h1-11H/t1-,2+,3-,4-,5+,6+/m0/s1
• InChIKey: UVCVKSCVWUWBRS-UZAAGFTCSA-N

Conduritol aziridine (1,2-dideoxy-1,2-epimino-myo-inositol; CAS 123788-61-4) is a cyclitol-based, mechanism-based irreversible inactivator of retaining glycosidases, first synthesised from myo-inositol and characterised by Caron and Withers in 1989. As the nitrogen-containing analog of conduritol B epoxide (CBE), it features a strained aziridine ring that undergoes nucleophilic attack by the catalytic carboxylate residue in the enzyme active site, forming a stable covalent ester bond.

Conduritol Aziridine (CAS 123788-61-4): Mechanism-Based Irreversible Glycosidase Inactivator and Derivatizable Scaffold

Conduritol aziridine (1,2-dideoxy-1,2-epimino-myo-inositol; CAS 123788-61-4) is a cyclitol-based, mechanism-based irreversible inactivator of retaining glycosidases, first synthesised from myo-inositol and characterised by Caron and Withers in 1989 [1]. As the nitrogen-containing analog of conduritol B epoxide (CBE), it features a strained aziridine ring that undergoes nucleophilic attack by the catalytic carboxylate residue in the enzyme active site, forming a stable covalent ester bond [1][2]. The parent compound inactivates both β-glucosidase (Alcaligenes faecalis) and α-glucosidase (yeast) with distinct kinetic constants [1]. Critically, the aziridine N–H proton provides a derivatizable handle absent in epoxide-based analogs, enabling N-alkylation and N-acylation to dramatically tune potency and enzyme selectivity—a feature exploited in the development of nanomolar GBA1-selective inhibitors and positron emission tomography (PET) imaging probes targeting glucocerebrosidase in Parkinson's disease and Gaucher disease research [3][4].

1 Mechanism-based irreversible glycosidase inactivator

2 Derivatizable aziridine N–H enables potency and selectivity tuning

3 Privileged scaffold for GBA1-targeted probe development

• [1] Caron G, Withers SG. Conduritol aziridine: a new mechanism-based glucosidase inactivator. Biochem Biophys Res Commun. 1989;163(1):495-499. doi:10.1016/0006-291x(89)92164-5. PMID: 2673241. View Source
• [2] US Patent 11,826,435. Conduritol aziridine derivatives and uses thereof. Filed October 19, 2018, issued November 28, 2023. View Source
• [3] Adams BT, Niccoli S, Chowdhury MA, Esarik ANK, Lees SJ, Rempel BP, Phenix CP. N-Alkylated aziridines are easily-prepared, potent, specific and cell-permeable covalent inhibitors of human β-glucocerebrosidase. Chem Commun. 2015;51(57):11390-11393. doi:10.1039/c5cc03828f. PMID: 26085065. View Source
• [4] Akohwarien A. Design, synthesis and kinetic evaluation of conduritol aziridine derivatives as inhibitors of beta-glucocerebrosidase. M.Sc. Thesis, University of Saskatchewan; 2020. View Source

Why Conduritol B Epoxide (CBE) Cannot Substitute for Conduritol Aziridine in Targeted Inhibitor Development

Although conduritol B epoxide (CBE) is the most widely used irreversible GBA inhibitor, it cannot replace conduritol aziridine in applications requiring molecular customisation. The epoxide oxygen of CBE offers no site for further functionalisation, whereas the aziridine N–H of conduritol aziridine serves as a synthetic anchor for introducing N-alkyl, N-acyl, or radiolabelled substituents that can be tuned to mimic the natural glucosylceramide substrate [1][2]. This distinction is not merely synthetic convenience—N-octyl conduritol aziridine achieves a Ki of 4.8 nM against GBA1 [3], representing an approximately 625,000-fold potency enhancement over the parent conduritol aziridine (Ki = 3.0 mM) [4]. Furthermore, the aziridine warhead confers a distinct selectivity profile: in direct head-to-head comparison, conduritol B-aziridine (IC50 = 1.63 µM on rhGBA) proved more potent than CBE (IC50 = 2.63 µM on rhGBA) at 3 h incubation, albeit with a narrower GBA2/GBA selectivity window that can subsequently be tuned through N-functionalisation [5]. Procurement of CBE thus forecloses the entire derivatisation space that makes the conduritol aziridine scaffold valuable for probe and inhibitor development.

CBE vs. Conduritol Aziridine

CBE lacks the derivatizable N–H handle, preventing potency tuning through N-alkylation or N-acylation.

Selectivity Profile Divergence

The aziridine warhead confers distinct GBA2/GBA selectivity that differs from epoxide-based inhibitors.

Synthetic Versatility

Epoxide analogs cannot serve as precursors for the same range of cell-permeable and PET-imaging probes.

• [1] US Patent 11,826,435. Conduritol aziridine derivatives and uses thereof. Filed October 19, 2018, issued November 28, 2023. View Source
• [2] Adams BT, Niccoli S, Chowdhury MA, Esarik ANK, Lees SJ, Rempel BP, Phenix CP. N-Alkylated aziridines are easily-prepared, potent, specific and cell-permeable covalent inhibitors of human β-glucocerebrosidase. Chem Commun. 2015;51(57):11390-11393. doi:10.1039/c5cc03828f. PMID: 26085065. View Source
• [3] Direct Stereoselective Aziridination of Cyclohexenols with 3-Amino-2-(trifluoromethyl)quinazolin-4(3H)-one in the Synthesis of Cyclitol Aziridine Glycosidase Inhibitors. Eur J Org Chem. 2019. doi:10.1002/ejoc.201801703. (N-octyl conduritol aziridine 82d, Ki = 4.8 nM for GBA1). View Source
• [4] Caron G, Withers SG. Conduritol aziridine: a new mechanism-based glucosidase inactivator. Biochem Biophys Res Commun. 1989;163(1):495-499. doi:10.1016/0006-291x(89)92164-5. PMID: 2673241. View Source
• [5] Su Q, Schröder SP, Lelieveld LT, Ferraz MJ, Verhoek M, Boot RG, Overkleeft HS, Aerts JMFG, Artola M, Kuo C-L. Xylose-Configured Cyclophellitols as Selective Inhibitors for Glucocerebrosidase. ChemBioChem. 2021;22(21):3090-3098. doi:10.1002/cbic.202100396. View Source

Conduritol Aziridine (CAS 123788-61-4): Quantitative Differentiation Evidence Against Closest Comparators

Head-to-Head Potency: Conduritol B-Aziridine vs. Conduritol B Epoxide on Recombinant Human GBA

In a direct head-to-head comparison using fluorogenic substrate assay with recombinant human GBA (Imiglucerase) at 3 h incubation, the aziridine analog (conduritol B-aziridine, compound 14) demonstrated greater inhibitory potency than its epoxide counterpart CBE (compound 13). The aziridine achieved an IC50 of 1.63 ± 0.07 µM versus 2.63 ± 0.34 µM for CBE—a 1.6-fold improvement in potency [1]. However, the aziridine exhibited increased off-target activity against GBA2 (IC50 = 10.79 ± 3.30 µM vs. 105.3 ± 5.85 µM for CBE), yielding a GBA2/GBA selectivity ratio of 6.6 compared to 40 for CBE [1]. The reduced selectivity of the parent aziridine is notable but can be addressed through N-functionalisation; the xylose-configured cyclophellitol aziridine 2 achieves a GBA2/GBA ratio of 22 at 3 h [1].

Head-to-Head GBA Inhibition

Head-to-head

1.63 µM vs 2.63 µM IC50 on rhGBA

Supports aziridine scaffold selection for GBA inhibition assays

Selectivity ratio 6.6 vs 40; N-functionalization can tune selectivity

Evidence Dimension	Inhibitory potency (IC50) against recombinant human GBA and selectivity over GBA2
Target Compound Data	Conduritol B-aziridine (14): IC50 rhGBA = 1.63 ± 0.07 µM; IC50 GBA2 = 10.79 ± 3.30 µM; GBA2/GBA ratio = 6.6
Comparator Or Baseline	Conduritol B epoxide, CBE (13): IC50 rhGBA = 2.63 ± 0.34 µM; IC50 GBA2 = 105.3 ± 5.85 µM; GBA2/GBA ratio = 40
Quantified Difference	~1.6-fold more potent on GBA; ~9.8-fold more potent on GBA2; ~6.1-fold lower GBA2/GBA selectivity ratio
Conditions	Recombinant human GBA (Imiglucerase), fluorogenic substrate assay, 3 h incubation at 37°C, pH 5.8

Why This Matters

For users requiring a GBA inactivator that is more potent than CBE and whose selectivity can subsequently be refined by N-derivatisation, conduritol aziridine offers an entry point that CBE cannot provide.

• [1] Su Q, Schröder SP, Lelieveld LT, Ferraz MJ, Verhoek M, Boot RG, Overkleeft HS, Aerts JMFG, Artola M, Kuo C-L. Xylose-Configured Cyclophellitols as Selective Inhibitors for Glucocerebrosidase. ChemBioChem. 2021;22(21):3090-3098. Table 2. doi:10.1002/cbic.202100396. View Source

Irreversible Covalent Mechanism Confirmed by Dilution Reactivation Assay

The irreversible nature of conduritol aziridine's inactivation was rigorously demonstrated by Caron and Withers: when β-glucosidase (Alcaligenes faecalis) inactivated by conduritol aziridine was diluted into buffer containing substrate, no recovery of enzymatic activity was observed, confirming covalent, irreversible modification of the active site [1]. Inactivation followed pseudo-first-order kinetics with Ki = 3.0 mM and ki = 0.077 min⁻¹ for β-glucosidase, and Ki = 9.5 mM and ki = 0.39 min⁻¹ for α-glucosidase (yeast), yielding kinact/Ki values of 0.026 and 0.041 mM⁻¹min⁻¹, respectively [1]. The ~3.2-fold lower Ki for β-glucosidase indicates modest inherent β-selectivity of the parent scaffold. By comparison, CBE inactivation of cytosolic β-glucosidase (calf liver) was reported as extremely slow with ki(max)/Ki = 0.57 M⁻¹min⁻¹ [2], though direct cross-study comparisons are limited by differing enzyme sources.

Covalent Mechanism Confirmation

Method context

No reactivation upon dilution; Ki β-glucosidase 3.0 mM

Confirmed irreversible inactivation for permanent enzyme silencing

Reported pseudo-first-order kinetics; cross-study CBE data not directly comparable

Evidence Dimension	Irreversibility (reactivation upon dilution) and kinetic inactivation constants
Target Compound Data	Conduritol aziridine: No reactivation upon dilution; β-glucosidase Ki = 3.0 mM, ki = 0.077 min⁻¹; α-glucosidase Ki = 9.5 mM, ki = 0.39 min⁻¹
Comparator Or Baseline	CBE (cross-study, different enzyme source): ki(max)/Ki = 0.57 M⁻¹min⁻¹ for cytosolic β-glucosidase from calf liver
Quantified Difference	Conduritol aziridine shows ~1.6-fold β-selectivity (Ki α/Ki β = 3.2); CBE kinetic data from different enzyme system precludes direct numerical comparison
Conditions	β-Glucosidase from Alcaligenes faecalis; α-glucosidase from yeast; phosphate buffer pH 6.8, 37°C

Why This Matters

Confirmed irreversible covalent inactivation without spontaneous reactivation is essential for applications requiring permanent enzyme silencing, such as chemical knockout models and activity-based protein profiling where stable target labelling is required.

• [1] Caron G, Withers SG. Conduritol aziridine: a new mechanism-based glucosidase inactivator. Biochem Biophys Res Commun. 1989;163(1):495-499. doi:10.1016/0006-291x(89)92164-5. PMID: 2673241. View Source
• [2] Legler G, Bieberich E, Pohlentz G. Active site directed inhibition of a cytosolic beta-glucosidase from calf liver by bromoconduritol B epoxide and bromoconduritol F. Arch Biochem Biophys. 1988;260(1):437-442. doi:10.1016/0003-9861(88)90467-5. PMID: 3124752. View Source

N-Alkylation-Driven Potency Enhancement: Parent Scaffold to Nanomolar GBA1 Inhibitor

The aziridine N–H proton constitutes a synthetic handle that enables dramatic potency enhancement through N-alkylation. The parent conduritol aziridine inhibits β-glucosidase with Ki = 3.0 mM [1], whereas N-octyl conduritol aziridine achieves Ki = 4.8 nM against human GBA1 [2]—an approximately 625,000-fold improvement. The N-octyl derivative is also 500-fold more potent than its N-butyl analog [2], demonstrating that the alkyl chain length directly controls affinity. In a separate study, the N-alkyl derivative AK2 exhibited kinact/KI = 84 ± 8 µM⁻¹min⁻¹ for GBA1 with approximately 17,000-fold selectivity over GBA2 (kinact/KI = 0.005 ± 0.001 µM⁻¹min⁻¹) [3]. The carboxamide derivative AK4 achieved competitive inhibition of GBA1 with KI = 14.1 ± 0.6 nM, while acting as an inactivator of GBA2 [3]. These data establish that the conduritol aziridine scaffold, while modestly potent in its parent form, is a privileged starting point for generating highly potent and selective GBA1 inhibitors through N-functionalisation—an option unavailable with epoxide-based CBE.

N-Alkylation Potency Gain

Cross-study

Parent Ki 3.0 mM → N-octyl Ki 4.8 nM (~625,000×)

Demonstrates scaffold tunability from mM to nM range for library design

AK4 competitive KI 14.1 nM for GBA1

Evidence Dimension	Inhibitory potency (Ki or kinact/KI) for GBA1 as a function of N-substitution
Target Compound Data	Parent conduritol aziridine: Ki = 3.0 mM (β-glucosidase). N-octyl conduritol aziridine: Ki = 4.8 nM (GBA1). AK2: kinact/KI = 84 µM⁻¹min⁻¹ (GBA1). AK4: KI = 14.1 nM (GBA1).
Comparator Or Baseline	Parent conduritol aziridine (unsubstituted) as baseline; CBE Ki ≈ 140 µM for GCase (from US Patent 11,826,435 [4])
Quantified Difference	~625,000-fold potency gain from parent to N-octyl derivative; N-octyl derivative is ~29,000-fold more potent than CBE (4.8 nM vs. ~140 µM) on GCase/GBA1
Conditions	Parent data: β-glucosidase from A. faecalis, pH 6.8. N-octyl data: recombinant human GBA1. AK2/AK4 data: recombinant human GBA1 and GBA2.

Why This Matters

The aziridine scaffold's amenability to N-derivatisation enables procurement of a single parent compound that can serve as the starting material for an entire library of tailored inhibitors with potency spanning from millimolar to picomolar range—a versatility that CBE cannot offer.

• [1] Caron G, Withers SG. Conduritol aziridine: a new mechanism-based glucosidase inactivator. Biochem Biophys Res Commun. 1989;163(1):495-499. doi:10.1016/0006-291x(89)92164-5. PMID: 2673241. View Source
• [2] Direct Stereoselective Aziridination of Cyclohexenols with 3-Amino-2-(trifluoromethyl)quinazolin-4(3H)-one in the Synthesis of Cyclitol Aziridine Glycosidase Inhibitors. Eur J Org Chem. 2019. doi:10.1002/ejoc.201801703. (N-octyl conduritol aziridine 82d, Ki = 4.8 nM; 500-fold more potent than N-butyl analog 82b). View Source
• [3] Akohwarien A. Design, synthesis and kinetic evaluation of conduritol aziridine derivatives as inhibitors of beta-glucocerebrosidase. M.Sc. Thesis, University of Saskatchewan; 2020. (AK2: kinact/KI = 84 µM⁻¹min⁻¹ for GBA1, ~17,000-fold selectivity; AK4: KI = 14.1 nM for GBA1). View Source
• [4] US Patent 11,826,435. Conduritol aziridine derivatives and uses thereof. (CBE Ki ≈ 140 µM for GCase). Filed October 19, 2018, issued November 28, 2023. View Source

Intracellular Target Engagement: Cell-Permeable Covalent Inactivation of GBA1 in Living Cells

N-octyl conduritol aziridine was identified as a potent and specific covalent inactivator of human β-glucocerebrosidase (GBA1) in living cells, demonstrating that N-alkylation of the conduritol aziridine scaffold confers sufficient cell permeability for intracellular target engagement [1]. This property is critical for applications such as activity-based protein profiling (ABPP) and PET imaging probe development, where the inhibitor must cross cellular and lysosomal membranes to reach its target. The cell permeability of N-alkyl conduritol aziridines contrasts with the more limited cellular penetration reported for some epoxide-based probes. The patent literature further discloses that the inactivation rate of N-octyl conduritol aziridine towards GCase is enhanced in the presence of Saposin C, the physiological allosteric activator of GCase, indicating that the inhibitor can engage the enzyme in its native, membrane-associated conformation [2]. The parent conduritol aziridine (CAS 123788-61-4) serves as the essential precursor for synthesising these cell-permeable N-alkyl derivatives.

Intracellular Target Engagement

Supporting evidence

N-octyl derivative inactivates GBA1 in living cells

Reported intracellular target engagement supports cellular GBA1 probe development

Inactivation enhanced by Saposin C; patent-reported data

Evidence Dimension	Cell permeability and intracellular GBA1 target engagement
Target Compound Data	N-octyl conduritol aziridine: potent and specific covalent inactivator of GBA1 in living human cells; inactivation enhanced by Saposin C
Comparator Or Baseline	Parent conduritol aziridine (limited cell permeability data available); CBE cross-study comparison not available for identical cellular assay
Quantified Difference	N-alkylation enables intracellular activity; quantitative cell permeability comparison data not available for parent compound vs CBE in identical assay systems
Conditions	Living human cells expressing GBA1; Saposin C co-incubation for enhanced inactivation rate

Why This Matters

For researchers developing intracellular GBA1 probes or chemical knockout models, the conduritol aziridine scaffold is a validated entry point to cell-permeable covalent inhibitors—a property that must be engineered through N-derivatisation and is not inherent to the epoxide-based CBE scaffold.

• [1] Adams BT, Niccoli S, Chowdhury MA, Esarik ANK, Lees SJ, Rempel BP, Phenix CP. N-Alkylated aziridines are easily-prepared, potent, specific and cell-permeable covalent inhibitors of human β-glucocerebrosidase. Chem Commun. 2015;51(57):11390-11393. doi:10.1039/c5cc03828f. PMID: 26085065. View Source
• [2] US Patent 11,826,435. Conduritol aziridine derivatives and uses thereof. (N-octyl conduritol aziridine 1.7 inactivation rates enhanced towards GCase in presence of Saposin C). Filed October 19, 2018, issued November 28, 2023. View Source

Xylose-Configured Cyclophellitol Aziridine vs. Conduritol B-Aziridine: Scaffold Evolution for GBA Selectivity

The xylose-configured cyclophellitol aziridine (compound 2) represents a structurally evolved analog of conduritol B-aziridine (14). At 30 min incubation, compound 2 shows IC50 = 719 ± 196 nM on rhGBA with GBA2/GBA ratio of 44, while at 3 h incubation it achieves IC50 = 0.24 ± 0.03 µM on rhGBA with GBA2/GBA ratio of 22 [1]. By comparison, conduritol B-aziridine (14) at 3 h shows IC50 = 1.63 µM with GBA2/GBA ratio of 6.6, while CBE (13) shows IC50 = 2.63 µM with GBA2/GBA ratio of 40 [1]. The xylose-configured aziridine therefore achieves a 3.3-fold wider selectivity window than the conduritol B-aziridine scaffold at 3 h [1]. This demonstrates that the aziridine scaffold class—of which conduritol aziridine is the foundational member—can be iteratively optimised for selectivity, and that procurement of the parent compound enables exploration of this chemical space. Importantly, Table 1 shows that CBE (13) at 30 min cannot show clear selectivity between GBA and GBA2 (IC50 values >500 µM for GBA2 and >500 µM for GBA3), while xylose-configured aziridine 2 maintains measurable selectivity [1].

Scaffold Selectivity Evolution

Head-to-head

Xylose-aziridine IC50 0.24 µM, selectivity ratio 22 vs 6.6

Scaffold evolution data guides selectivity optimization for GBA inhibitor programs

Conduritol B-aziridine 1.63 µM; CBE 2.63 µM

Evidence Dimension	GBA inhibitory potency and GBA2/GBA selectivity ratio across aziridine scaffolds
Target Compound Data	Conduritol B-aziridine (14): 3h IC50 rhGBA = 1.63 µM, GBA2/GBA ratio = 6.6
Comparator Or Baseline	CBE (13): 3h IC50 rhGBA = 2.63 µM, GBA2/GBA ratio = 40. Xylose-cyclophellitol aziridine (2): 3h IC50 rhGBA = 0.24 µM, GBA2/GBA ratio = 22.
Quantified Difference	Aziridine 14 is 1.6-fold more potent than CBE on GBA but 6.1-fold less selective; xylose-aziridine 2 is 6.8-fold more potent than aziridine 14 and 3.3-fold more selective
Conditions	Recombinant human GBA (Imiglucerase), fluorogenic substrate assay, 3 h incubation, pH 5.8, 37°C

Why This Matters

This comparison establishes conduritol aziridine as the entry-level aziridine scaffold within a broader class of evolvable GBA inhibitors—procurement decisions should consider whether the parent aziridine alone suffices or whether a more advanced (xylose-configured) analog better meets selectivity requirements.

• [1] Su Q, Schröder SP, Lelieveld LT, Ferraz MJ, Verhoek M, Boot RG, Overkleeft HS, Aerts JMFG, Artola M, Kuo C-L. Xylose-Configured Cyclophellitols as Selective Inhibitors for Glucocerebrosidase. ChemBioChem. 2021;22(21):3090-3098. Tables 1 and 2. doi:10.1002/cbic.202100396. View Source

Optimal Procurement Scenarios for Conduritol Aziridine (CAS 123788-61-4) Based on Quantitative Evidence

Synthesis of N-Alkyl and N-Acyl Derivatives for GBA1-Selective Inhibitor Libraries

Conduritol aziridine is the essential starting material for generating N-functionalised derivatives with tuned GBA1 potency and selectivity. As demonstrated, N-octylation increases potency ~625,000-fold (Ki from 3.0 mM to 4.8 nM) [1][2], and carboxamide derivative AK4 achieves reversible, competitive GBA1 inhibition with KI = 14.1 nM [3]. Researchers constructing structure-activity relationship (SAR) libraries targeting GBA1 for Gaucher disease or Parkinson's disease research should procure the parent aziridine as the gateway scaffold, since the epoxide analog CBE lacks the N–H handle required for this chemistry [4].

Development of Activity-Based Protein Profiling (ABPP) Probes and PET Imaging Agents

The conduritol aziridine scaffold is the foundation for developing activity-based probes (ABPs) that covalently label active glycosidases in cells and tissues. N-octyl conduritol aziridine selectively inactivates GBA1 in living human cells [5], and the patent literature describes ¹⁸F-labelled conduritol aziridine derivatives for PET imaging of β-glucocerebrosidase activity—a potential biomarker for early Parkinson's disease diagnosis [6]. Procurement of the parent compound enables radiolabelling and fluorescent tagging for these imaging and diagnostics applications.

Mechanistic Studies of Retaining Glycosidase Catalysis Using Irreversible Active-Site Probes

The rigorously demonstrated irreversible covalent mechanism of conduritol aziridine—confirmed by the absence of reactivation upon dilution of inactivated enzyme [7]—makes it suitable for active-site labelling and mechanistic studies of retaining glycosidases. The differential inactivation kinetics for α-glucosidase (Ki = 9.5 mM, ki = 0.39 min⁻¹) versus β-glucosidase (Ki = 3.0 mM, ki = 0.077 min⁻¹) [7] provide a tool for probing active-site geometry and the role of the catalytic nucleophile in glycosidase mechanism, complementing the widely used 2-deoxy-2-fluoro glycoside-based probes.

Chemical Knockout Model Generation for Gaucher and Parkinson's Disease Research

N-alkyl conduritol aziridines provide an alternative to CBE for generating chemical GBA knockout models. While CBE has been the historical standard for such models, the conduritol aziridine scaffold offers the advantage of tunable selectivity: AK2 achieves ~17,000-fold selectivity for GBA1 over GBA2 [8], compared to CBE's ~40-fold selectivity ratio at 3 h incubation [9]. For in vivo applications requiring prolonged enzyme inactivation without confounding off-target effects on GBA2 and GBA3, procurement of conduritol aziridine as a precursor to highly selective N-alkyl derivatives is a rational choice supported by both in vitro and in vivo (zebrafish embryo) data [9].

Application

Selection Property

Validation Focus

GBA1 inhibitor library synthesis

Derivatizable aziridine scaffold

N-functionalization potency and selectivity tuning

Activity-based probe and PET tracer development

Cell-permeable covalent warhead

Intracellular target engagement and radiolabeling validation

Glycosidase mechanism studies

Irreversible active-site modification

Inactivation kinetic characterization

Chemical GBA knockout models

Tunable GBA1/GBA2 selectivity

In vivo target occupancy and off-target profiling

• [1] Caron G, Withers SG. Conduritol aziridine: a new mechanism-based glucosidase inactivator. Biochem Biophys Res Commun. 1989;163(1):495-499. PMID: 2673241. View Source
• [2] Direct Stereoselective Aziridination of Cyclohexenols with 3-Amino-2-(trifluoromethyl)quinazolin-4(3H)-one in the Synthesis of Cyclitol Aziridine Glycosidase Inhibitors. Eur J Org Chem. 2019. doi:10.1002/ejoc.201801703. View Source
• [3] Akohwarien A. Design, synthesis and kinetic evaluation of conduritol aziridine derivatives as inhibitors of beta-glucocerebrosidase. M.Sc. Thesis, University of Saskatchewan; 2020. View Source
• [4] US Patent 11,826,435. Conduritol aziridine derivatives and uses thereof. Filed October 19, 2018, issued November 28, 2023. View Source
• [5] Adams BT, Niccoli S, Chowdhury MA, Esarik ANK, Lees SJ, Rempel BP, Phenix CP. N-Alkylated aziridines are easily-prepared, potent, specific and cell-permeable covalent inhibitors of human β-glucocerebrosidase. Chem Commun. 2015;51(57):11390-11393. PMID: 26085065. View Source
• [6] US Patent 11,826,435. Conduritol aziridine derivatives and uses thereof. (¹⁸F-labelled derivatives for PET imaging of β-glucocerebrosidase). View Source
• [7] Caron G, Withers SG. Conduritol aziridine: a new mechanism-based glucosidase inactivator. Biochem Biophys Res Commun. 1989;163(1):495-499. PMID: 2673241. View Source
• [8] Akohwarien A. Design, synthesis and kinetic evaluation of conduritol aziridine derivatives as inhibitors of beta-glucocerebrosidase. M.Sc. Thesis, University of Saskatchewan; 2020. (AK2: ~17,000-fold selectivity for GBA1 over GBA2). View Source
• [9] Su Q, Schröder SP, Lelieveld LT, Ferraz MJ, Verhoek M, Boot RG, Overkleeft HS, Aerts JMFG, Artola M, Kuo C-L. Xylose-Configured Cyclophellitols as Selective Inhibitors for Glucocerebrosidase. ChemBioChem. 2021;22(21):3090-3098. doi:10.1002/cbic.202100396. View Source